Cas no 955284-42-1 (ethyl 8-cyano-4-{3-(trifluoromethyl)phenylamino}quinoline-3-carboxylate)

• Product Name: ethyl 8-cyano-4-{3-(trifluoromethyl)phenylamino}quinoline-3-carboxylate
• CAS No: 955284-42-1
• MF: C₂₀H₁₄F₃N₃O₂
• MW: 385.33927488327
• CID: 5431371
• Update Time: 2025-11-05

ethyl 8-cyano-4-{3-(trifluoromethyl)phenylamino}quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• WAJQMLDDNNVXBH-UHFFFAOYSA-N
• ethyl 8-cyano-4-{3-(trifluoromethyl)phenylamino}quinoline-3-carboxylate

• Inchi： 1S/C20H14F3N3O2/c1-2-28-19(27)16-11-25-17-12(10-24)5-3-8-15(17)18(16)26-14-7-4-6-13(9-14)20(21,22)23/h3-9,11H,2H2,1H3,(H,25,26)
• InChI Key： WAJQMLDDNNVXBH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C#N)C(NC2=CC=CC(C(F)(F)F)=C2)=C(C(OCC)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on ethyl 8-cyano-4-{3-(trifluoromethyl)phenylamino}quinoline-3-carboxylate

Ethyl 8-Cyano-4-{3-(Trifluoromethyl)Phenylamino}Quinoline-3-Carboxylate: A Comprehensive Overview of Its Properties and Applications

Ethyl 8-cyano-4-{3-(trifluoromethyl)phenylamino}quinoline-3-carboxylate (CAS No. 955284-42-1) is a specialized quinoline derivative with a unique molecular structure that combines cyano, trifluoromethyl, and ester functional groups. This compound has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its potential as a building block for drug discovery. The presence of the trifluoromethyl group enhances its lipophilicity, while the cyano group and ester moiety contribute to its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, researchers have explored the applications of ethyl 8-cyano-4-{3-(trifluoromethyl)phenylamino}quinoline-3-carboxylate in the development of kinase inhibitors, a class of compounds that play a crucial role in targeted cancer therapies. The quinoline scaffold is known for its ability to interact with various biological targets, and modifications such as the introduction of a trifluoromethylphenylamino group can significantly alter its binding affinity and selectivity. This has led to increased interest in the compound as a potential candidate for the treatment of diseases such as chronic myeloid leukemia (CML) and non-small cell lung cancer (NSCLC).

The synthesis of ethyl 8-cyano-4-{3-(trifluoromethyl)phenylamino}quinoline-3-carboxylate typically involves multi-step reactions, including condensation, cyclization, and functional group transformations. One common approach involves the reaction of an appropriately substituted aniline derivative with a cyanoacetate ester, followed by cyclization to form the quinoline core. The trifluoromethyl group is often introduced via electrophilic aromatic substitution or through the use of trifluoromethylating reagents. The final product is characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to ensure purity and structural integrity.

Beyond its pharmaceutical applications, ethyl 8-cyano-4-{3-(trifluoromethyl)phenylamino}quinoline-3-carboxylate has also found use in material science. The compound's unique electronic properties, stemming from the conjugation of the quinoline ring with the cyano and trifluoromethyl groups, make it a candidate for the development of organic semiconductors and fluorescent probes. Researchers are investigating its potential in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and solar cells, where its ability to facilitate charge transport and emit light could be harnessed for advanced technologies.

The market for ethyl 8-cyano-4-{3-(trifluoromethyl)phenylamino}quinoline-3-carboxylate is expected to grow in tandem with advancements in drug discovery and material science. As the demand for targeted therapies and high-performance materials increases, the need for specialized intermediates like this compound is likely to rise. Suppliers and manufacturers are focusing on optimizing synthesis routes to improve yield and reduce costs, making the compound more accessible to researchers and industries. Additionally, the compound's patent landscape is an area of interest, as pharmaceutical companies seek to protect their intellectual property related to novel quinoline-based therapeutics.

For researchers working with ethyl 8-cyano-4-{3-(trifluoromethyl)phenylamino}quinoline-3-carboxylate, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. While it is not classified as a hazardous material, standard laboratory safety practices, including the use of personal protective equipment (PPE) such as gloves and goggles, are recommended when handling the compound. Its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane (DCM) facilitates its use in various experimental setups.

In conclusion, ethyl 8-cyano-4-{3-(trifluoromethyl)phenylamino}quinoline-3-carboxylate (CAS No. 955284-42-1) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, including the cyano group, trifluoromethylphenylamino moiety, and ester functionality, make it a valuable intermediate for researchers exploring new therapeutic agents and advanced materials. As scientific understanding of its properties and applications continues to expand, this compound is poised to play a pivotal role in the development of next-generation technologies and treatments.